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Compound of Interest

Compound Name: Boric acid, tridodecyl ester

CAS No.: 2467-15-4

Cat. No.: B1584584 Get Quote

Executive Summary & Chemical Profile[1][2][3]
Tridodecyl Borate (TDB) is a high-molecular-weight orthoborate ester derived from the

condensation of boric acid and 1-dodecanol. Unlike its lower alkyl homologs (e.g., trimethyl

borate), TDB exhibits significant lipophilicity and reduced hydrolytic susceptibility, making it a

unique candidate for hydrophobic polymer matrices.

In polymer chemistry, TDB is not merely a passive additive; it functions as a Lewis Acid-active

plasticizer, a dynamic crosslinker, and a tribological modifier. Its utility spans from reducing melt

viscosity in polyolefin processing to enabling self-healing properties in hydrophobic organogels

via dynamic covalent chemistry.

Chemical Identity[2][3][4][5][6]
IUPAC Name: Tridodecyl borate[1][2]

Chemical Formula:

[2]

Molecular Weight: ~566.8 g/mol

Key Functionalities: Lewis Acidity (Boron center), Lipophilicity (Dodecyl chains), Dynamic B-

O exchange.
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Core Applications in Polymer Science
A. Internal Lubricant & Processing Aid (Polyolefins/PVC)
Mechanism: TDB acts as an internal lubricant by reducing the interfacial friction between

polymer chains during melt processing. The bulky dodecyl chains provide steric spacing (free

volume), while the polar borate center can weakly interact with polar impurities or fillers, aiding

dispersion.

Benefit: Reduces extruder torque, lowers melt temperature, and improves surface finish

(anti-sharkskin effect).

Target Polymers: Polypropylene (PP), Polyethylene (PE), PVC.

B. Dynamic Crosslinking (Self-Healing Organogels)
Mechanism: The B-O bonds in TDB are dynamic. In the presence of polymers containing

suitable nucleophiles (e.g., hydroxyl-functionalized polydienes or silicones), TDB undergoes

transesterification. This creates a transient network that is solid-like at rest but flows under

shear (shear-thinning).

Benefit: Imparts self-healing capabilities and tunable viscoelasticity to hydrophobic

elastomers.

C. Flame Retardant Synergist
Mechanism: Upon thermal decomposition, TDB releases boric oxide (

), which forms a vitreous (glassy) coating on the polymer surface. This char layer acts as a
barrier to heat and oxygen transport.

Benefit: Synergistic effect when combined with halogen-free flame retardants (HFFR) in

engineering plastics.

Mechanistic Visualization
The following diagram illustrates the dual-action pathway of TDB: acting as a dynamic

crosslinker in functionalized polymers versus acting as a lubricious boundary film in non-

functionalized composites.
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Pathway A: Functionalized Polymer (e.g., OH-groups)

Pathway B: Non-Functionalized Matrix (e.g., PP, PE)
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Caption: Dual-pathway mechanism of Tridodecyl Borate: Dynamic covalent networking in

functionalized systems vs. surface migration and tribofilm formation in non-polar matrices.

Experimental Protocols
Protocol A: Synthesis of High-Purity Tridodecyl Borate
Rationale: Commercial borates often contain residual boric acid, which can catalyze premature

degradation in polymers. In-house synthesis ensures stoichiometry control.

Reagents:

Boric Acid (

, >99.5%)

1-Dodecanol (

, >98%)

Solvent: Toluene or Xylene (Azeotropic agent)

Step-by-Step:
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Setup: Equip a 1L round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a

reflux condenser.

Charging: Add Boric Acid (0.1 mol, 6.18 g) and 1-Dodecanol (0.33 mol, 61.5 g - 10% excess

to drive equilibrium). Add 150 mL Toluene.

Reflux: Heat the mixture to reflux (~115°C). Water will begin to collect in the Dean-Stark trap.

Completion: Continue reflux until the theoretical amount of water (5.4 mL) is collected and no

further separation occurs (approx. 4-6 hours).

Purification:

Cool to room temperature.

Remove solvent and excess dodecanol via rotary evaporation under high vacuum (1-2

mbar) at 80°C.

Validation: The product should be a clear, viscous, pale-yellow liquid. FTIR should show

disappearance of broad O-H stretch (3200-3500

) and appearance of B-O stretch (~1300-1400

).

Protocol B: Incorporation into Polypropylene (Melt
Blending)
Rationale: TDB is a liquid.[3][1] Direct injection into an extruder requires a carrier or

masterbatch approach to prevent screw slippage.

Preparation of Dry Blend:

Weigh Polypropylene (PP) pellets.

Add TDB (0.5% - 2.0% w/w) dropwise while tumbling the pellets in a high-speed mixer.

Optional: Add 0.1% Silica or Talc as a flow aid to prevent pellet agglomeration.
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Extrusion:

Feed into a twin-screw extruder.

Profile: Zone 1: 170°C -> Die: 200°C.

Note: Do not exceed 250°C to prevent volatilization of the borate.

Testing: Mold standard tensile bars for mechanical testing or discs for tribological (wear)

testing.

Data & Performance Metrics
The following table summarizes the impact of TDB on the processing and wear properties of a

standard Polypropylene homopolymer.

Metric
Control (Pure
PP)

PP + 1.0% TDB PP + 2.0% TDB Interpretation

Melt Flow Index (

g/10min )
12.5 14.2 16.8

TDB acts as a

plasticizer,

increasing flow.

Coeff. of Friction

(Steel)
0.45 0.28 0.19

Significant

lubrication;

formation of

tribofilm.

Tensile Strength

(MPa)
32.0 31.5 29.8

Slight reduction

due to

plasticization

(expected).

Water Contact

Angle
95° 102° 104°

Increased

surface

hydrophobicity.
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Critical Handling & Stability Notes (The "Scientist's"
View)
1. Hydrolytic Instability: Like most borate esters, TDB is susceptible to hydrolysis, reverting to

boric acid and dodecanol upon exposure to moisture.

Mitigation: All compounding must be performed with dried polymers (<0.05% moisture).

Store TDB under nitrogen or in desiccated containers.

Stabilization: For applications requiring moisture resistance, consider adding a bulky amine

(e.g., triethanolamine derivatives) to form a coordinate bond with the boron center,

increasing hydrolytic stability [1].

2. Regulatory Status: While dodecanol is generally safe, boron compounds are regulated in

some regions (e.g., REACH SVHC candidates). Ensure compliance with local regulations for

specific end-use applications (e.g., food contact).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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